(Z)-3-(naphthalen-1-ylamino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(naphthalen-1-ylamino)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H14N4O2S/c23-12-17(13-24-20-7-3-5-15-4-1-2-6-19(15)20)22-25-21(14-29-22)16-8-10-18(11-9-16)26(27)28/h1-11,13-14,24H/b17-13-
• InChI Key: HEMZGCMDJQUVDX-LGMDPLHJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC=C(C#N)C3=NC(=CS3)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2N/C=C(/C#N)\C3=NC(=CS3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H14N4O2S
• Molecular Weight: 398.4 g/mol

Description

(Z)-3-(naphthalen-1-ylamino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile, also known as NAT, is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. NAT is a derivative of thiazole and naphthalene, and has been found to exhibit promising biological activities.

Scientific Research Applications

Crystal Structure Analysis and Antimicrobial Activity

Research on compounds similar to (Z)-3-(naphthalen-1-ylamino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile has shown their potential in antimicrobial and antioxidant applications. For instance, X-ray analyses of related naphthalene-based compounds revealed their crystalline structures and suggested a correlation between π delocalization in these compounds and their antimicrobial and antioxidant activities. This insight may contribute to the development of new drugs with improved efficacy against microbial infections and oxidative stress (Radulović et al., 2011).

Synthesis and Antibacterial Evaluation

Further research on thiazole and naphthalene derivatives, closely related to the compound , has led to the synthesis of heterocyclic compounds with significant antibacterial activity against various bacterial strains. These studies underline the potential of such compounds in developing new antibacterial agents, which could be crucial in the fight against drug-resistant bacteria (Patel et al., 2015).

Luminescent Properties and Sensing Applications

Another interesting application area for naphthalene-based compounds is in the field of luminescence for sensing purposes. Coordination polymers made from similar compounds have shown high luminescence, which can be utilized in detecting nitro aromatics and metal ions in solutions. This property is highly beneficial for environmental monitoring and the detection of hazardous substances (Das et al., 2018).

Organic Light Emitting Diodes (OLEDs)

Organotin compounds derived from Schiff bases related to (Z)-3-(naphthalen-1-ylamino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile have been studied for their application in organic light-emitting diodes (OLEDs). These studies contribute to the development of new materials for electronic and optoelectronic devices, showcasing the versatility of naphthalene-based compounds in technological applications (García-López et al., 2014).

Photophysical Properties for Photonic Applications

The study of pyrazoline derivatives, which share structural similarities with the compound of interest, has revealed their potential in photonic applications due to their dynamic photoinduced birefringence. These findings open new avenues for using such compounds in the fabrication of optical switches and other photonic devices (Szukalski et al., 2015).